Cas no 16427-41-1 (Methanesulfonic acid,1,1-dimethylethyl ester)

Methanesulfonic acid,1,1-dimethylethyl ester structure
16427-41-1 structure
Product name:Methanesulfonic acid,1,1-dimethylethyl ester
CAS No:16427-41-1
MF:C5H12O3S
MW:152.211980819702
CID:226682
PubChem ID:167539

Methanesulfonic acid,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid,1,1-dimethylethyl ester
    • tert-Butyl Mesylate
    • tert-Butyl MesylateDiscontinued
    • tert-butyl methanesulfonate
    • 2-methyl-2-methylsulfonyloxy-propane
    • 16427-41-1
    • tert-butylmethanesulfonate
    • FT-0664140
    • SCHEMBL777164
    • AKOS025296252
    • DTXSID30167736
    • A814209
    • tert-butyl methanesulfonate;4-[2-(Dimethylamino)ethoxy]benzylamine
    • Methanesulfonic acid, 1,1-dimethylethyl ester
    • A900898
    • tert-Butyl Mesylate Discontinued
    • Methanesulfonic Acid 1,1-DiMethylethyl Ester
    • tert-butyl methane sulfonate
    • DB-240278
    • Inchi: InChI=1S/C5H12O3S/c1-5(2,3)8-9(4,6)7/h1-4H3
    • InChI Key: KWZYUHDFABISCL-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OS(=O)(=O)C

Computed Properties

  • Exact Mass: 152.050715g/mol
  • Surface Charge: 0
  • XLogP3: 0.6
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 152.050715g/mol
  • Monoisotopic Mass: 152.050715g/mol
  • Topological Polar Surface Area: 51.8Ų
  • Heavy Atom Count: 9
  • Complexity: 167
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • PSA: 51.75000
  • LogP: 1.84190

Methanesulfonic acid,1,1-dimethylethyl ester Security Information

Methanesulfonic acid,1,1-dimethylethyl ester Customs Data

  • HS CODE:2904100000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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